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Compound of Interest

Compound Name: N,N-Dimethylisopropylamine

Cat. No.: B1584523 Get Quote

An In-depth Technical Guide to N,N-Dimethylisopropylamine: Properties, Synthesis, and

Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of N,N-Dimethylisopropylamine
(DMIPA), a tertiary amine of significant interest in various chemical and pharmaceutical sectors.

Designed for researchers, scientists, and drug development professionals, this document

delves into the core chemical properties, synthesis methodologies, key applications, and critical

safety protocols associated with this versatile compound.

Core Chemical Identity and Physical Properties
N,N-Dimethylisopropylamine, systematically named N,N-dimethylpropan-2-amine, is a

branched-chain aliphatic tertiary amine.[1][2] Its structure, featuring an isopropyl group and two

methyl groups attached to a central nitrogen atom, imparts specific steric and electronic

properties that define its chemical behavior.[2] These characteristics, such as its basicity and

nucleophilicity, are fundamental to its utility in organic synthesis.

The physical properties of DMIPA are critical for its handling, storage, and application in

experimental and industrial settings. Its high volatility and low flash point, for instance,

necessitate stringent safety measures to mitigate fire and explosion risks.

Table 1: Key Chemical and Physical Properties of N,N-Dimethylisopropylamine
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Property Value Source(s)

Molecular Formula C₅H₁₃N [1][3][4]

Linear Formula (CH₃)₂CHN(CH₃)₂ [5][6]

Molecular Weight 87.16 g/mol [1][3][5]

CAS Number 996-35-0 [1][5]

EC Number 213-635-5 [1][5]

Appearance Colorless liquid [2][3][7]

Odor Strong, amine-like [2]

Boiling Point 65.5 °C at 752 mm Hg [3][7][8]

Melting Point -115.88 °C (estimate) [7][8]

Density 0.715 g/mL at 25 °C [3][7][8]

Flash Point -9 °C to -24.8 °C (closed cup) [6][7][9]

Refractive Index (n²⁰/D) 1.3905 [3][7][8]

Vapor Pressure 18.99 kPa at 20 °C [3][7]

Solubility
Good solubility in organic

solvents; less soluble in water.
[2]

Synthesis Methodology: Reductive Amination
From a synthetic chemistry perspective, the most direct and common laboratory-scale

preparation of N,N-Dimethylisopropylamine involves the reductive amination of acetone with

dimethylamine. This method is favored for its high efficiency and relatively clean reaction

profile. The causality behind this choice is the ready availability of the starting materials and the

robustness of the reaction, which proceeds via the formation of an iminium ion intermediate

that is subsequently reduced to the target tertiary amine.

Experimental Protocol: Laboratory-Scale Synthesis
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This protocol describes a self-validating system where the identity and purity of the final

product can be confirmed through standard analytical techniques.

Step 1: Iminium Ion Formation

In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath (0-5 °C),

combine dimethylamine (2.0 equivalents, typically as a solution in THF or ethanol) with

acetone (1.0 equivalent).

Add a suitable dehydrating agent, such as anhydrous magnesium sulfate, to drive the

equilibrium towards the formation of the iminium intermediate.

Stir the mixture at low temperature for 30-60 minutes. The choice to maintain a low

temperature is critical to control the exothermicity of the initial reaction and prevent unwanted

side reactions.

Step 2: Reduction

While maintaining the low temperature, slowly add a mild reducing agent such as sodium

borohydride (NaBH₄) (1.5 equivalents) in small portions. The use of a mild reductant is

deliberate to selectively reduce the iminium ion without affecting the ketone starting material.

Catalytic hydrogenation over a nickel catalyst is an alternative industrial method.[10]

After the addition is complete, allow the reaction to slowly warm to room temperature and stir

for an additional 4-6 hours or until TLC/GC analysis indicates the complete consumption of

the starting materials.

Step 3: Workup and Purification

Carefully quench the reaction by the slow addition of water to decompose any remaining

reducing agent.

Add a strong base, such as 30% NaOH solution, to bring the pH to >12. This step is

essential to deprotonate the amine product, making it free-base and extractable into an

organic solvent.
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Extract the aqueous layer three times with a low-boiling-point organic solvent like diethyl

ether or dichloromethane.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product via fractional distillation. Given the boiling point of DMIPA (65.5 °C),

this step effectively separates it from residual solvent and any higher-boiling impurities.[3][7]

Step 4: Characterization

Confirm the identity and purity of the isolated N,N-Dimethylisopropylamine using ¹H NMR,

¹³C NMR, and GC-MS analysis.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of DMIPA via reductive amination.
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Industrial and Research Applications
N,N-Dimethylisopropylamine's utility stems from its properties as a tertiary amine, making it a

valuable intermediate and catalyst.

Intermediate in Chemical Synthesis: DMIPA is used as a building block in the production of

more complex molecules, including pharmaceuticals and agrochemicals.[2] It serves as an

alkylating agent for producing compounds like N-methylaniline.[3][4]

Process Regulators and Catalysts: Its basic nature allows it to function as a catalyst in

various chemical reactions, such as polyurethane and epoxy polymerizations.[1] In these

contexts, it acts as a base catalyst to accelerate curing and polymerization processes.

Specialty Chemicals: A notable application is in the preparation of hypergolic ionic liquids.[3]

[4] These advanced materials can ignite spontaneously upon contact with an oxidizer,

making them relevant in propellant technology.[4] The reaction involves the neutralization of

DMIPA with an acid like hydrazoic acid to form the ionic salt.[3][4]

Safety, Handling, and Storage
The hazardous nature of N,N-Dimethylisopropylamine requires strict adherence to safety

protocols. It is a highly flammable, corrosive, and toxic substance.[1][11][12]

Table 2: GHS Hazard Classifications
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Hazard Code Description Class

H225
Highly flammable liquid and

vapour
Flammable Liquid 2

H302 Harmful if swallowed Acute Toxicity 4 (Oral)

H314
Causes severe skin burns and

eye damage
Skin Corrosion 1A/1B

H331 / H330 Toxic or Fatal if inhaled Acute Toxicity 2/3 (Inhalation)

H411 / H413

Toxic or may cause long

lasting harmful effects to

aquatic life

Aquatic Chronic 2/4

(Source: Consolidated from[1][6][9][11][12])

Protocol for Safe Handling and Storage
Engineering Controls: Always handle this chemical inside a certified chemical fume hood to

control exposure to its toxic and irritating vapors.[11] Use explosion-proof electrical and

ventilation equipment due to its high flammability.[12]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), a lab coat, and splash-proof goggles with a face shield.[11][12] An

appropriate respirator (e.g., type ABEK filter) must be used for tasks with high inhalation risk.

[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][11][12]

Keep the container away from heat, sparks, open flames, and other ignition sources.[11][12]

The storage area should be locked or accessible only to authorized personnel.[11]

Grounding: Ground and bond containers and receiving equipment during transfer to prevent

static discharge, which can be an ignition source.[11][12]

Spill Management: In case of a spill, evacuate the area. Use non-sparking tools and an

absorbent material to clean up. Dispose of waste in accordance with local, state, and federal

regulations.
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First Aid:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[11][12]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with large amounts of water for at least 15 minutes. Seek immediate medical attention.[11]

[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention.[9][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Safety Logic Diagram
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Caption: Logical relationships between DMIPA hazards and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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